Cas no 114376-47-5 (D-Proline, 1-acetyl-,methyl ester)

• Product Name: D-Proline, 1-acetyl-,methyl ester
• CAS No: 114376-47-5
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 132356
• PubChem ID: 7408095
• Update Time: 2025-04-19

D-Proline, 1-acetyl-,methyl ester Chemical and Physical Properties

Names and Identifiers

• D-Proline, 1-acetyl-,methyl ester
• D-Proline, 1-acetyl-, methyl ester (9CI)
• (R,S)-1-Acetyl-pyrrolidine-2-carboxylic acid methyl ester
• (S)-Methyl 1-acetylpyrrolidine-2-carboxylate
• SCHEMBL14426613
• (R)-Methyl1-acetylpyrrolidine-2-carboxylate
• methyl (2R)-1-acetylpyrrolidine-2-carboxylate
• 27460-51-1
• 114376-47-5
• (R)-Methyl 1-acetylpyrrolidine-2-carboxylate

• Inchi： 1S/C8H13NO3/c1-6(10)9-5-3-4-7(9)8(11)12-2/h7H,3-5H2,1-2H3/t7-/m1/s1
• InChI Key： WCIXKWOJEMZXMK-SSDOTTSWSA-N
• SMILES： O(C)C([C@H]1CCCN1C(C)=O)=O

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 46.6A^2

Experimental Properties

• PSA: 46.61